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Compound of Interest

Compound Name:
2-(4-Fluorophenyl)-5-

phenyloxazole

CAS No.: 324-80-1

Cat. No.: B3051255

Get Quote

Executive Summary
2-(4-Fluorophenyl)-5-phenyloxazole (CAS: 324-80-1) is a diaryloxazole derivative structurally

related to the common scintillator PPO (2,5-diphenyloxazole). Its fluorinated motif imparts

unique lipophilicity (LogP ~3.65) and metabolic stability, making it a critical intermediate in

medicinal chemistry (e.g., COX-2 inhibitors) and a candidate for organic scintillator

applications.

This guide provides authoritative protocols for the detection, quantification, and

characterization of this compound. Unlike generic chemical listings, this document focuses on

causality-driven methodology—explaining why specific parameters are chosen based on the

molecule's physicochemical properties.

Key Methodologies Covered:

HPLC-FLD/UV: The gold standard for purity assessment and scintillator efficiency testing.

LC-MS/MS: High-sensitivity protocol for trace analysis in complex biological matrices.
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Spectroscopic Validation: NMR and IR signatures for structural confirmation.[1][2]

Compound Profile & Physicochemical Properties
Understanding the analyte is the first step in method development. The oxazole ring is a weak

base, but the phenyl substitutions render the molecule highly lipophilic and neutral under

standard reversed-phase conditions.

Property Value Analytical Implication

Molecular Formula C₁₅H₁₀FNO Monoisotopic Mass: 239.07

Molecular Weight 239.25 g/mol Target [M+H]⁺ = 240.1 in ESI+

LogP ~3.65

Requires high % organic

mobile phase (>50%) for

elution.

Solubility DMSO, Methanol, ACN
Insoluble in water; Sample

diluent must be organic.

Chromophore Conjugated Oxazole
Strong UV Abs (~300 nm);

High Fluorescence.

Physical State White to off-white solid
Hygroscopic handling not

required, but light sensitive.

Protocol 1: HPLC with Fluorescence Detection
(HPLC-FLD)
Application: Purity analysis, scintillator quality control, and degradation studies. Rationale: As

an oxazole derivative, the molecule exhibits high quantum yield fluorescence. FLD offers 10-

100x greater sensitivity and selectivity than UV, minimizing interference from non-fluorescent

matrix components.

Reagents & Equipment
System: HPLC with Quaternary Pump, Degasser, Autosampler, Column Oven.
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Detectors: Fluorescence Detector (FLD) in series with Diode Array Detector (DAD).

Column: C18 End-capped (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 100 mm, 3.5 µm).

Solvents: HPLC-grade Acetonitrile (ACN) and Milli-Q Water.

Method Parameters
Parameter Setting Technical Justification

Mobile Phase A Water (0.1% Formic Acid)

Acid ensures the oxazole

nitrogen remains

protonated/consistent,

sharpening peaks.

Mobile Phase B Acetonitrile (0.1% Formic Acid)

ACN provides lower

backpressure and better

solubility for aromatics than

Methanol.

Flow Rate 1.0 mL/min

Standard flow for 4.6mm ID

columns to maintain theoretical

plates.

Gradient

0-1 min: 50% B; 1-8 min:

50%→95% B; 8-10 min: 95%

B.

Gradient elution prevents late

elution of highly lipophilic

impurities.

Column Temp 35°C
Improves mass transfer

kinetics and reproducibility.

Injection Vol 5 µL

Low volume prevents solvent

effects (peak broadening)

since sample is in 100%

organic.

Detection Settings
UV Channel: 305 nm (Reference: 450 nm).

Fluorescence:
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Excitation (Ex): 300 nm (Matches absorption max of the diaryloxazole core).

Emission (Em): 365 nm (Stokes shift typical of phenyl-substituted oxazoles).

Gain: Set to 10 (optimize based on standard curve).

Sample Preparation Workflow
Stock Solution: Dissolve 10 mg of analyte in 10 mL ACN (1 mg/mL). Sonicate for 5 mins.

Working Standard: Dilute Stock 1:100 in Mobile Phase B (10 µg/mL).

Filtration: Pass through a 0.22 µm PTFE syringe filter (Nylon binds aromatics; avoid).

Protocol 2: LC-MS/MS for Trace Analysis
Application: Pharmacokinetic studies, metabolic stability assays, or trace contaminant

screening. Rationale: The fluorine atom provides metabolic stability but does not ionize well.

However, the oxazole nitrogen is readily protonated in Electrospray Ionization (ESI) positive

mode.

Mass Spectrometry Settings (Triple Quadrupole)
Ionization: ESI Positive (+).

Source Temp: 350°C (High temp required to desolvate lipophilic droplets).

Capillary Voltage: 3500 V.

MRM Transitions (Multiple Reaction Monitoring)
The fragmentation pattern typically involves the cleavage of the oxazole ring or loss of the

fluorophenyl group.
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Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Dwell Time
(ms)

ID

240.1 183.1 25 100

Quantifier (Loss

of C2

fragment/rearran

gement)

240.1 95.0 40 100

Qualifier

(Fluorophenyl

cation)

Note: Optimize CE values by infusing a 1 µg/mL standard directly into the MS source.

Visualized Workflows
Figure 1: Analytical Logic & Decision Tree
This diagram illustrates the decision process for selecting the appropriate analytical method

based on the sample concentration and matrix complexity.
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Sample Received:
2-(4-Fluorophenyl)-5-phenyloxazole

Check Matrix Complexity

Pure Chemical / Synthesis Product

Simple

Biological Fluid / Complex Matrix

Complex

Protocol 1: HPLC-UV/FLD
(Purity & Potency)

Quantification

Protocol 3: NMR/IR
(Structural ID)

Identification

Est. Concentration Check

High Conc (>1 µg/mL) Trace Conc (<100 ng/mL)

If UV active

Protocol 2: LC-MS/MS
(High Sensitivity)

Required

Click to download full resolution via product page

Caption: Decision tree for selecting analytical methods based on sample matrix and sensitivity

requirements.

Figure 2: LC-MS/MS Mechanism of Action
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This diagram visualizes the ionization and fragmentation pathway utilized in Protocol 2.

Analyte
(Neutral)

MW: 239.25

ESI Source
(+3.5 kV)

Infusion Precursor Ion
[M+H]+ = 240.1

Protonation Collision Cell
(N2 Gas)

Selection Q1 Product Ions
m/z 183.1
m/z 95.0

CID Fragmentation Detector
Signal Output

Selection Q3

Click to download full resolution via product page

Caption: LC-MS/MS workflow showing protonation of the oxazole ring followed by Collision-

Induced Dissociation (CID).

Validation & Quality Control
To ensure "Trustworthiness" (Part 2 of Core Requirements), every run must include:

System Suitability Test (SST):

Inject the standard 5 times.

Requirement: Retention time RSD < 0.5%; Peak Area RSD < 1.0%.

Tailing Factor: Must be < 1.5 (Tailing indicates secondary interactions with silanols; add

more ammonium acetate if observed).

Linearity:

Construct a 5-point calibration curve (0.1 – 100 µg/mL).

R² value must be > 0.999.

Carryover Check:

Inject a blank (ACN) immediately after the highest standard.

Requirement: No peak > 0.1% of the lowest standard area at the retention time.
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Chemical Identity & Properties

National Center for Biotechnology Information (2025). PubChem Compound Summary for

CID 67586, 2-(4-Fluorophenyl)-5-phenyloxazole. Retrieved from [Link]

Synthesis & Characterization Context

Analytical Methodology (Analogous Compounds)

Bao, X., et al. (2014). Synthesis and fluorescence properties of novel oxazole derivatives.

(Provides basis for fluorescence settings: Ex 300-340nm). Retrieved from [Link]

Supplier Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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